3-(Pyridin-2-ylsulfamoyl)-benzoic acid

• IUPAC Name: 3-(pyridin-2-ylsulfamoyl)benzoic acid
• InChI: InChI=1S/C12H10N2O4S/c15-12(16)9-4-3-5-10(8-9)19(17,18)14-11-6-1-2-7-13-11/h1-8H,(H,13,14)(H,15,16)
• InChI Key: CSOJEOIOHIORGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol
• CAS No.: 683265-90-9

Description

3-(Pyridin-2-ylsulfamoyl)-benzoic acid is a useful research compound. Its molecular formula is C12H10N2O4S and its molecular weight is 278.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Study of Biological Ligands

The influence of metals on the electronic system of biologically important molecules, including benzoic and 3-pyridine carboxylic acids, was studied through various spectroscopic techniques. This research is pivotal for understanding the interactions of these compounds with biological targets, such as cell receptors or crucial cell components. It helps predict a molecule's reactivity, durability of complex compounds, and affinity to enzymes, which is essential for the development of new drugs and understanding the biochemical processes within the body (Lewandowski, Kalinowska, & Lewandowska, 2005).

Chemistry and Properties of Pyridine Derivatives

A comprehensive review of the chemistry and properties of 2,6-bis-(benzimidazol-2-yl)-pyridine and related compounds, discussing their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. This review identifies potential areas of investigation, including unknown analogues of these compounds, underscoring the need for further exploration in this field to exploit these pyridine derivatives fully (Boča, Jameson, & Linert, 2011).

Novel Salicylic Acid Derivative as a Drug Alternative

Exploration of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, a novel salicylic acid derivative, as a potential substitute for acetylsalicylic acid due to its promising COX-2 specificity, toxicity profile, and analgesic, anti-inflammatory, and antiplatelet activity. This review focuses on the discovery, potential activity, benefits, and possible molecular mechanisms of its regulations in health and disease, indicating a significant step towards the development of new therapeutic agents (Tjahjono et al., 2022).

Gut Functions Regulation by Benzoic Acid

Research on benzoic acid, widely used as an antibacterial and antifungal preservative in foods and feeds, shows it can promote gut functions, including digestion, absorption, and barrier functions. This study underlines the importance of understanding the effect of benzoic acid on gut functions to improve growth and health, suggesting potential applications in nutritional science and medicine (Mao, Yang, Chen, Yu, & He, 2019).